Cas no 2034452-29-2 (N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide
• CAS No: 2034452-29-2
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 5379904
• Update Time: 2025-06-08

N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-cyanophenyl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]oxamide
• N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide

• Inchi： 1S/C19H18ClN3O2S/c20-15-4-3-13(10-21)16(9-15)23-18(25)17(24)22-12-19(6-1-2-7-19)14-5-8-26-11-14/h3-5,8-9,11H,1-2,6-7,12H2,(H,22,24)(H,23,25)
• InChI Key： ANUBZXJFFNMDPQ-UHFFFAOYSA-N
• SMILES： C(NCC1(C2C=CSC=2)CCCC1)(=O)C(NC1=CC(Cl)=CC=C1C#N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide

Professional Introduction to N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide (CAS No. 2034452-29-2)

N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034452-29-2, represents a unique molecular architecture that combines a variety of functional groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a central ethanediamide backbone, which is flanked by two distinct aryl groups. One of these groups is a 5-chloro-2-cyanophenyl moiety, while the other is a more complex [1-(thiophen-3-yl)cyclopentyl]methyl substituent. The presence of these specific functional groups imparts unique chemical properties to the molecule, including potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide has been studied for its potential pharmacological activity, particularly in the context of oncology and neurodegenerative disorders. Its dual functionality, arising from the combination of the chlorocyanophenyl and thiophencyclopentylmethyl groups, suggests that it may exhibit multiple modes of action.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the 5-chloro-2-cyanophenyl group is reminiscent of structures found in several FDA-approved drugs, which have demonstrated efficacy in treating conditions such as cancer and inflammation. Additionally, the [1-(thiophen-3-yl)cyclopentyl]methyl moiety introduces a thioaromatic ring system, which has been shown to enhance binding affinity to certain protein targets.

The synthesis of N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in assembling the various fragments into the desired target molecule.

Evaluation of this compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Studies have begun to explore its solubility, stability, and metabolic pathways, which are essential factors for drug development. Preliminary data suggest that the compound exhibits reasonable bioavailability and undergoes predictable metabolic transformations, making it a promising candidate for further investigation.

The biological activity of N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide has been investigated using both in vitro and in vivo models. In cell-based assays, the compound has shown potential inhibitory effects on certain kinases and other enzymes implicated in disease pathways. These findings are particularly exciting given the well-documented roles that these enzymes play in cancer progression and neurological disorders.

One area of active research is the exploration of this compound's interactions with protein targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how the molecule binds to its intended biological targets. These structural insights not only enhance our understanding of the compound's mechanism of action but also provide valuable information for designing next-generation derivatives with improved efficacy and selectivity.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling studies have been instrumental in predicting the binding affinity and orientation of N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-yl)cyclopentyl]methyl}ethanediamide to various protein targets. These simulations have helped researchers optimize its structure by identifying key interactions and suggesting modifications that could enhance its pharmacological profile.

In conclusion, N'-(5-chloro-2-cyanophenyl)-N-{[1-(thiophen-3-ly)cyclopentyl]methyl}ethanediamide (CAS No. 2034452-29-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and promising preclinical data make it an attractive candidate for further exploration in pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.